Cas no 58533-62-3 (3-ethyl-6-nitro-1H-benzimidazol-2-one)

• Product Name: 3-ethyl-6-nitro-1H-benzimidazol-2-one
• CAS No: 58533-62-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 1611593
• PubChem ID: 110272587
• Update Time: 2025-04-21

3-ethyl-6-nitro-1H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-nitro-1H-benzimidazol-2-one
• 1-Ethyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one
• 2H-benzimidazol-2-one, 1-ethyl-1,3-dihydro-5-nitro-
• LogP
• 58533-62-3
• 1-Ethyl-1,3-dihydro-5-nitro-2H-benzimidazol-2-one
• DTXSID101233231

• Inchi： 1S/C9H9N3O3/c1-2-11-8-4-3-6(12(14)15)5-7(8)10-9(11)13/h3-5H,2H2,1H3,(H,10,13)
• InChI Key： VYHUDAHKFBQTRF-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C=CC=2N1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.06447
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48